Cas no 163733-96-8 (3,4,5-Trifluoroaniline)

3,4,5-Trifluoroaniline structure

3,4,5-Trifluoroaniline structure

Product Name:3,4,5-Trifluoroaniline

CAS No:163733-96-8

Molecular Formula:C₆H₄F₃N

Molecular Weight:147.0979

MDL:MFCD00083522

CID:65703

PubChem ID:24879616

3,4,5-Trifluoroaniline Properties

Names and Identifiers

- 3,4,5-Trifluoroaniline
- 3,4,5-Trifluoroanili
- 3,4,5-trifluorobenzenamine
- 3,4,5-trifluoro-phenylamine
- 3,4,5-Trifluroaniline
- 3,4,5-Trifluorophenylamine
- (3,4,5-trifluorophenyl)amine
- Benzenamine, 3,4,5-trifluoro-
- Benzenamine, 3,4,5-trifluoro- (9CI)
- (3,4,5-trifluorophenyl)-(7-MethoxyMethyl-[1,4]-dioxano[2,3-g]quinazolin-4-yl)-aMine
- 3,4,5-Trifluoroaniline98%
- 3,4,5-Trifluoroaniline 98%
- 3,4,5-Trifluoroaniline, 97+%
- PubChem2298
- 3,4,5-trifluoraniline
- KSC490G4F
- Jsp003288
- SZRDJHHKIJHJHQ-UHFFFAOYSA-
- 3,4,5-Trifluoroaniline,
- +Expand
- MDL： MFCD00083522
- InChIKey： SZRDJHHKIJHJHQ-UHFFFAOYSA-N
- Inchi： 1S/C6H4F3N/c7-4-1-3(10)2-5(8)6(4)9/h1-2H,10H2
- SMILES： FC1C(=C(C([H])=C(C=1[H])N([H])[H])F)F
- BRN： 4977254

Computed Properties

Exact Mass: 147.03000
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 0
Heavy Atom Count: 10
Complexity: 108
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.6
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 26

Experimental Properties

LogP: 2.26730
PSA: 26.02000
Water Partition Coefficient: Soluble in methanol (almost transparency). Insoluble in water.
Boiling Point: 100.5°C (rough estimate)
Melting Point: 61.0 to 65.0 deg-C
Color/Form: Brown solid
Solubility: Insoluble in water
Density: 1.3510 (estimate)

3,4,5-Trifluoroaniline Security Information

Symbol: GHS07
WGK Germany：3
Safety Term：6.1
Safety Instruction： S26-S36-S36/37/39
Packing Group：III
Packing Group：III
Risk Phrases：R21/22; R38; R41
Hazard Level：6.1
Dangerous goods sign： Xi
Hazardous Material transportation number：UN2941
Hazard Statement： H315,H319,H335
Warning Statement： P261,P305+P351+P338
Prompt：warning
PackingGroup：III
Risk Phrases： 36/37/38
Signal Word：Warning
HazardClass：6.1

3,4,5-Trifluoroaniline Customs Data

HS CODE：2921420090
Customs Data：

China Customs Code:
2921420090

Overview:

2921420090 Other aniline derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2921420090 aniline derivatives and their salts VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3,4,5-Trifluoroaniline Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P001UT9-1g	Benzenamine, 3,4,5-trifluoro-	163733-96-8	98%	1g	$5.00
A2B Chem LLC	AA85789-1g	3,4,5-Trifluoroaniline	163733-96-8	98%	1g	$7.00	2024-04-20
Aaron	AR001V1L-1g	Benzenamine, 3,4,5-trifluoro-	163733-96-8	98%	1g	$4.00
abcr	AB108519-5 g	3,4,5-Trifluoroaniline, 98%; .	163733-96-8	98%	5g	€57.80	2023-01-31
Ambeed	A136437-1g	3,4,5-Trifluoroaniline	163733-96-8	98%	1g	$9.0
Apollo Scientific	PC7260B-5g	3,4,5-Trifluoroaniline	163733-96-8	98%	5g	£10.00	2024-07-28
Chemenu	CM250054-500g	3,4,5-Trifluoroaniline	163733-96-8	95+%	500g	$163
Crysdot LLC	CD12135842-25g	3,4,5-Trifluoroaniline	163733-96-8	98%	25g	$66
Enamine	EN300-65649-0.05g	3,4,5-trifluoroaniline	163733-96-8	95%	0.05g	$19.0
eNovation Chemicals LLC	D378884-100g	3,4,5-TRIFLUOROANILINE	163733-96-8	97%	100g	$260	2022-06-08

3,4,5-Trifluoroaniline Synthesis

3,4,5-Trifluoroaniline Suppliers

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(CAS:163733-96-8)3,4,5-Trifluoroaniline

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Quantity:1g/5g/10g/100g

Purity:95%+

Pricing Information Last Updated:Wednesday, 27 November 2024 17:31

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3,4,5-Trifluoroaniline Related Literature

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Xingcheng Zhang,Menglei Fu,Fangfang Zou,Jingyuan Hao,Youle Qu,Wenxiang Hu,Qiuju Zhou New J. Chem. 2019 43 9623
2. Living ring-opening polymerization of ε-caprolactone catalyzed by β-quinolyl-enamino aluminium complexes: ligand electronic effects

Peng Wang,Jianbin Chao,Xia Chen Dalton Trans. 2018 47 4118
3. Synthesis, structure, and electrochemical properties of [LNi(Rf)(C4F8)]? and [LNi(Rf)3]? complexes

Scott T. Shreiber,Fatema Amin,Sascha A. Sch?fer,Roger E. Cramer,Axel Klein,David A. Vicic Dalton Trans. 2022 51 5515
4. Ruthenium-catalysed N-alkylation of anilines with primary carbohydrate alcohols via borrowing hydrogen strategy

Kouki Tsuge,Shunnichi Kubota,Kana Sakamoto,Kenji Kitayama,Takahiro Nishimura Chem. Commun. 2023 59 7052
5. Alkylation of amines with allylic alcohols and deep eutectic solvents as metal-free and green promoters

Stephany Zárate-Roldán,M. Concepción Gimeno,Raquel P. Herrera Green Chem. 2023 25 5601

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